[4-(3,4-dimethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone
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Description
[4-(3,4-dimethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C24H21NO6S and its molecular weight is 451.49. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Properties
Compounds with structures similar to the one mentioned often serve as key intermediates in the synthesis of complex molecules. For example, benzothiazinones and their derivatives are significant in developing new chemical entities with potential biological activities. These compounds are utilized in synthesizing novel ligands, catalysts, and materials with unique properties, such as in the study of 1,2-oxazines and 1,2-benzoxazines, highlighting their importance in generating new chemical entities with varied applications (Sainsbury, 1991).
Pharmacological Research
Benzothiazinones are explored for their pharmacological properties, particularly in neurochemistry and cancer research. Compounds with similar structures have been investigated for their ability to interact with biological targets, offering insights into developing new therapeutic agents. For instance, research on oxyprenylated ferulic acid derivatives, like 4′-geranyloxyferulic acid, suggests potential anti-inflammatory and anti-tumor properties, pointing towards the broader therapeutic relevance of such compounds (Epifano et al., 2015).
Antioxidant Studies
The antioxidant capacity of compounds structurally related to the mentioned chemical has been a subject of study, indicating their potential in mitigating oxidative stress-related cellular damage. The ABTS/PP decolorization assay, for instance, is widely used to evaluate the antioxidant capacity of various compounds, which can be relevant to understanding the antioxidative potential of benzothiazinone derivatives (Ilyasov et al., 2020).
Materials Science
In materials science, the chemical properties of benzothiazinone derivatives are exploited to develop new materials with specific optical, electronic, or photophysical characteristics. For example, plastic scintillators based on polymers like polymethyl methacrylate incorporate luminescent dyes to achieve desired scintillation properties, highlighting the role of organic compounds in advancing material technologies (Salimgareeva & Kolesov, 2005).
Properties
IUPAC Name |
[4-(3,4-dimethoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21NO6S/c1-29-18-11-8-16(9-12-18)24(26)23-15-25(17-10-13-20(30-2)21(14-17)31-3)19-6-4-5-7-22(19)32(23,27)28/h4-15H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDNNTECEPOHWOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.